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Compound of Interest

Compound Name: 2,3,4-Trihydroxybenzophenone-d5

Cat. No.: B1164450 Get Quote

Technical Guide: 2,3,4-
Trihydroxybenzophenone-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and relevant

biological context for 2,3,4-Trihydroxybenzophenone-d5. The information is intended to

support its safe and effective use in research and development.

Section 1: Chemical and Physical Properties
2,3,4-Trihydroxybenzophenone-d5 is the deuterated analogue of 2,3,4-

Trihydroxybenzophenone, a hydroxylated benzophenone.[1] While specific experimental data

for the deuterated compound is limited, its physical and chemical properties are expected to be

very similar to its non-deuterated counterpart.

Table 1: Physical and Chemical Properties
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Property
2,3,4-
Trihydroxybenzophenone-
d5

2,3,4-
Trihydroxybenzophenone

CAS Number 2708278-23-1[2] 1143-72-2[3]

Molecular Formula C₁₃H₅D₅O₄[1] C₁₃H₁₀O₄[4][5]

Molecular Weight 235.25[1] 230.22[6]

Appearance
Yellow to orange

powder/crystal[3][6]
Yellow powder[3]

Melting Point Not specified 139-141 °C[3][4][6]

Boiling Point Not specified
439.7 ± 45.0 °C (Predicted)[3]

[4][6]

Solubility Not specified Soluble in ethanol (2%)[3][6]

Storage Temperature -20°C[1]
Room Temperature, sealed in

a dry place[6]

Section 2: Safety and Handling
The following safety information is primarily based on the Safety Data Sheet (SDS) for the non-

deuterated 2,3,4-Trihydroxybenzophenone. The deuterated form is expected to have a similar

hazard profile.

Hazard Identification
Signal Word: Danger[5]

Hazard Statements:

Causes skin irritation (H315).[5][7]

May cause an allergic skin reaction (H317).[5]

Causes serious eye damage (H318).[5]
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May cause respiratory irritation (H335).

Suspected of causing genetic defects (H341).[5]

Very toxic to aquatic life with long-lasting effects (H410).[5]

Table 2: GHS Hazard Classifications

Hazard Class Category

Skin Corrosion/Irritation 2[5]

Serious Eye Damage/Eye Irritation 1[5]

Skin Sensitization 1A[5]

Germ Cell Mutagenicity 2[5]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Chronic Aquatic Toxicity 1[5]

Recommended Personal Protective Equipment (PPE)
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Personal Protective Equipment (PPE)

Handling Procedures

Protective Gloves

Lab Coat

Safety Glasses/Goggles

N95 Dust Mask

Researcher Enters Lab Don PPE
Handle Chemical
in Ventilated Area

If dust is generated

Dispose of Waste Properly Doff PPE Wash Hands Exit Lab

Click to download full resolution via product page

Caption: Recommended PPE and handling workflow for 2,3,4-Trihydroxybenzophenone-d5.

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give artificial respiration. Seek medical

attention if symptoms occur.[3][5]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[5] If skin irritation

or a rash occurs, seek medical attention.[7]

Remove contaminated clothing.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[3][7] Remove contact lenses if present and

easy to do. Continue rinsing.[3][7] Immediately

call a poison center or doctor.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterward.[5] Seek medical attention if

symptoms occur.[5]

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place.[3][7] For 2,3,4-
Trihydroxybenzophenone-d5, storage at -20°C is recommended.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant.[5] Do not

allow the product to enter drains as it is very toxic to aquatic life.[5]

Section 3: Experimental Protocols and Biological
Activity
While specific experimental protocols for 2,3,4-Trihydroxybenzophenone-d5 are not readily

available in the public domain, its non-deuterated form has been investigated for its biological

activities. This provides a basis for potential research applications.

Synthesis
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A method for the catalytic synthesis of 2,3,4-Trihydroxybenzophenone has been described

using pyrogallol and PhCCl₃ in the presence of a catalyst (such as ZnCl₂, AlCl₃, or SOCl₂) in a

binary solvent of aromatic hydrocarbon and water.[8] This method reports yields of 80-87%.[8]

Potential Therapeutic Applications: Ischemic Stroke
Recent research has highlighted the potential of 2,3,4-Trihydroxybenzophenone in the context

of transient cerebral ischemic stroke.[9] The proposed mechanism of action involves the

suppression of oxidative stress and neuroinflammation, which in turn may promote neurite

outgrowth and functional recovery.[9]
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Cellular Effects

Pathological Events in Ischemic Stroke Therapeutic Outcomes

2,3,4-Trihydroxybenzophenone

Antioxidant Activity Anti-Neuroinflammatory
Activity

Promotes Neurite
Outgrowth

Leads to

Oxidative Stress Neuroinflammation
(Microglial Activation)

Reduced Infarct Volume

Contributes to

Increased Survival Rate

Results in

Click to download full resolution via product page

Caption: Proposed mechanism of 2,3,4-Trihydroxybenzophenone in ischemic stroke.

Experimental Assays
The biological activity of 2,3,4-Trihydroxybenzophenone has been evaluated using the

following assays:[9]

Antioxidant Activity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1164450?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/39567010/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,1-Diphenyl-2-picrylhydrazyl (DPPH) scavenging assay.

2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) scavenging assay.

Anti-inflammatory Effects:

Assessed in lipopolysaccharide (LPS)-activated BV2 microglial cells.

Neurite Outgrowth:

Measured in Neuro2a cells.

In Vivo Ischemic Stroke Model:

Transient middle cerebral artery occlusion (tMCAO) in mice.

This guide is intended for informational purposes for qualified researchers and should not be

considered a substitute for a formal risk assessment. Always consult the most up-to-date

Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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